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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of standardized methods for assessing the
biodegradability of packaging materials. The following protocols are essential for companies
like Reckitt to substantiate environmental claims and ensure their packaging materials are
verifiably biodegradable. The methodologies outlined are based on internationally recognized
standards from ASTM, ISO, and OECD.

Overview of Biodegradability Assessment

The assessment of a packaging material's biodegradability is a tiered process. It begins with
determining the material's chemical characteristics and proceeds to laboratory-scale testing
under controlled conditions that simulate specific disposal environments (composting, soil, or
aguatic). The key metrics for assessment are disintegration (physical breakdown), ultimate
biodegradation (conversion to carbon dioxide, water, and biomass), and ecotoxicity (ensuring
no harmful residues remain).

Key Experimental Protocols
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Aerobic Biodegradation in a Controlled Composting
Environment

This method is crucial for materials intended to be "compostable.” The primary standards
governing this are ASTM D6400 and EN 13432, which reference test methods like ASTM
D5338 and 1SO 14855.

Protocol: ASTM D5338 - Determining Aerobic Biodegradation of Plastic Materials Under
Controlled Composting Conditions

Objective: To determine the rate and degree of aerobic biodegradation of a plastic material in a
simulated, controlled composting environment.

Materials:

Test Material: Packaging material in the form of powder, film, or pieces.

e Inoculum: Mature, well-aerated compost derived from the organic fraction of municipal solid
waste.

» Reference Material: A well-defined biodegradable polymer, such as microcrystalline
cellulose.

o Composting Vessels: Bioreactors or flasks (e.g., 2-liter flasks).

o Aeration System: To supply CO2-free, humidified air.

e CO2 Trapping System: Solutions of barium hydroxide or sodium hydroxide to capture
evolved CO2.

o Temperature Control System: To maintain the composting vessels at a constant thermophilic
temperature (typically 58 + 2 °C).

Analytical Equipment: Titration apparatus or a Total Organic Carbon (TOC) analyzer.

Procedure:
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» Sample Preparation: The test material and reference material are prepared to a specific
particle size. The total organic carbon (TOC) content of the test material is determined.

e Vessel Setup: A known amount of the test material is mixed with the compost inoculum and
placed in the composting vessels. Control vessels containing only the inoculum and vessels
with the reference material are also prepared.

 Incubation: The vessels are incubated at a constant temperature (e.g., 58°C) for a period of
up to 180 days.[1][2] A continuous flow of CO2-free, humidified air is passed through each
vessel.

e CO2 Measurement: The CO2 evolved from the biodegradation process is trapped in an
alkaline solution. The amount of trapped CO2 is quantified periodically by titration or
instrumental analysis.

o Data Analysis: The cumulative amount of CO2 evolved is calculated and expressed as a
percentage of the theoretical maximum CO2 production (ThCO2), which is based on the
organic carbon content of the test material.

» Validation: The test is considered valid if the reference material achieves a biodegradation
level of at least 70% within the test duration.

Aerobic Biodegradation in Soil

This method is relevant for packaging that may end up in the soil environment, such as
agricultural films. The key standard for this is ISO 17556.

Protocol: ISO 17556 - Determination of the Ultimate Aerobic Biodegradability of Plastic
Materials in Soll

Objective: To determine the ultimate aerobic biodegradability of a plastic material by
microorganisms in soil.

Materials:
» Test Material: Powdered or film form of the packaging material.

» Soil: Natural, active soil with a known texture, pH, and organic matter content.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://microbe-investigations.com/astm-d6400/
https://ellspoeco.com/what-is-astm-d6400-understanding-compostable-standards/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14654531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Reference Material: A readily biodegradable polymer like microcrystalline cellulose.
o Test Vessels: Closed respirometer flasks or vessels equipped for CO2 measurement.

e Measurement System: A respirometer to measure oxygen consumption or a system to trap
and quantify evolved CO2.

o Temperature Control: An incubator to maintain a constant temperature (typically 20-28°C).[3]
Procedure:

o Sample and Soil Preparation: The test material is mixed with the soil at a known
concentration. The water content of the soil is adjusted to an optimal level for microbial
activity.

 Incubation: The soil-material mixture is placed in the test vessels and incubated for a period
that can extend up to two years.[4]

¢ Measurement:

o Respirometry Method: The consumption of oxygen by the soil microorganisms is
measured over time.

o CO2 Evolution Method: The amount of CO2 produced is measured periodically by passing
CO2-free air over the soil and trapping the evolved CO2.[4]

o Data Calculation: The percentage of biodegradation is calculated based on the ratio of the
measured oxygen consumption to the theoretical oxygen demand (ThOD) or the measured
CO2 evolution to the theoretical CO2 production (ThCO2).

o Test Validity: The test is valid if the reference material shows a biodegradation of over 60%
by the end of the test.[5]

Ready Biodegradability in an Aqueous Environment

The OECD 301 series of tests are used as a screening tool to assess the ready
biodegradability of chemical substances, which can be applied to soluble or finely dispersed
components of packaging.
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Protocol: OECD 301 B - CO2 Evolution Test

Objective: To screen for the ready biodegradability of a substance in an aerobic, aqueous

medium.

Materials:

Test Substance: Water-soluble or finely dispersed component of the packaging material.

Inoculum: Activated sludge from a wastewater treatment plant.

Mineral Medium: A solution containing essential mineral nutrients for the microorganisms.

Test Flasks: Gas-tight flasks.

CO2-Free Air Supply.

CO2 Absorption Bottles: Containing a known concentration of barium or sodium hydroxide.

Procedure:

Vessel Setup: The test substance is added to the mineral medium in the test flasks along
with the inoculum. Control flasks with only inoculum and reference flasks with a readily
biodegradable substance (e.g., sodium benzoate) are also prepared.

Incubation: The flasks are incubated in the dark at a constant temperature (22 + 2°C) for 28
days.[6] The flasks are continuously aerated with CO2-free air.

CO2 Measurement: The CO2 produced during biodegradation is captured in the absorption
bottles and quantified by titration.

Pass Criteria: A substance is considered "readily biodegradable" if it reaches at least 60% of
its theoretical CO2 production within a 10-day window during the 28-day test period.[7]

Data Presentation

The quantitative data from the biodegradability tests should be summarized for clear

comparison.
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Table 1: Summary of Key Biodegradability Test Methods and Criteria

Test Method

Environment

Key
Measurement

Duration

Pass Criteria

ASTM D6400 /
EN 13432

Industrial

Composting

Disintegration,
Biodegradation
(CO2 evolution),

Ecotoxicity

Up to 180 days

>90%
disintegration
within 12 weeks;
>90%
biodegradation
within 180 days;
No ecotoxic
effects.[2][8][9]

ISO 17556

Soil

02 Consumption
or CO2 Evolution

Up to 2 years

No specific pass
level for
materials, but the
reference must
degrade >60%.

[5]

OECD 301 B

Aquatic

(Freshwater)

CO2 Evolution

28 days

>60%
biodegradation
within a 10-day

window.[7]

ASTM D6954

Various (Soil,
Landfill, etc.)

Oxidation,

Biodegradation

Varies

Tiered approach
to assess
degradation and
subsequent
biodegradation.
[10]

Visualization of Workflows and Pathways

General Workflow for Assessing Packaging

Biodegradability
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Phase 2: Screening & Tiered Testing

v

Select Appropriate Disposal Environment
(Compost, Soil, Aquatic)

'

Perform Standardized Biodegradation Test
(e.g., ASTM D5338, ISO 17556, OECD 301)

'

Monitor Disintegration & Biodegradation Rate

Phase 3: Ecotoxjcity Assessment

Conduct Plant Growth & Earthworm Toxicity Tests
(using final compost/soil)

'

Analyze for Harmful Residues

Phase 4: Final Assessment & Claims

Compare Results to Standard's Pass Criteria

'

Substantiate Environmental Claims
(‘Compostable’, '‘Biodegradable in Soil")

Click to download full resolution via product page

Caption: General workflow for assessing the biodegradability of packaging materials.
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Experimental Workflow for ASTM D5338 Controlled
Composting Test

Prepare Test Material, Reference (Cellulose), and Inoculum (Compost)

'

Determine Total Organic Carbon (TOC) of Test Material

' '

Combine Material and Inoculum in Bioreactors

Incubate at 58°C with CO2-Free Airflow

¢O2 Output

Trap Evolved CO2 in Alkaline Solution (e.g., Ba(OH)2)

Monitor for up to 180 Days

Periodically Titrate Alkaline Solution to Quantify CO2

'

Calculate Cumulative CO2 Evolution

Calculate % Biodegradation vs. Theoretical Maximum

y

Final Analysis and Comparison to >90% Biodegradation Criterion
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Caption: Experimental workflow for the ASTM D5338 controlled composting test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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